Cas no 2138145-79-4 (N-{4-[chloro(cyclopropylimino)oxo-lambda6-sulfanyl]phenyl}acetamide)

• Product Name: N-{4-[chloro(cyclopropylimino)oxo-lambda6-sulfanyl]phenyl}acetamide
• CAS No: 2138145-79-4
• MF: C₁₁H₁₃ClN₂O₂S
• MW: 272.751120328903
• CID: 6264095
• PubChem ID: 165873916
• Update Time: 2025-05-24

N-{4-[chloro(cyclopropylimino)oxo-lambda6-sulfanyl]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[chloro(cyclopropylimino)oxo-lambda6-sulfanyl]phenyl}acetamide
• 2138145-79-4
• EN300-739296

• Inchi： 1S/C11H13ClN2O2S/c1-8(15)13-9-4-6-11(7-5-9)17(12,16)14-10-2-3-10/h4-7,10H,2-3H2,1H3,(H,13,15)
• InChI Key： WRZUQPQYCQAZSW-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)NC(C)=O)(=NC1CC1)=O

Computed Properties

• Exact Mass: 272.0386265g/mol
• Monoisotopic Mass: 272.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.9Ų

Additional information on N-{4-[chloro(cyclopropylimino)oxo-lambda6-sulfanyl]phenyl}acetamide

N-{4-[chloro(cyclopropylimino)oxo-lambda6-sulfanyl]phenyl}acetamide: A Comprehensive Overview

N-{4-[chloro(cyclopropylimino)oxo-lambda6-sulfanyl]phenyl}acetamide (CAS No. 2138145-79-4) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex structure, holds potential for various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of N-{4-[chloro(cyclopropylimino)oxo-lambda6-sulfanyl]phenyl}acetamide is noteworthy for its lambda6-sulfanyl group, which imparts unique chemical and biological properties. The presence of this functional group can significantly influence the compound's reactivity and stability, making it an interesting subject for detailed study. The cyclopropylimino moiety further adds to the complexity and reactivity of the molecule, potentially enhancing its interactions with biological targets.

Recent studies have explored the synthesis of N-{4-[chloro(cyclopropylimino)oxo-lambda6-sulfanyl]phenyl}acetamide using various methodologies. One notable approach involves the reaction of 4-chlorophenyl isothiocyanate with cyclopropylamine in the presence of acetic anhydride. This method yields high purity and yield, making it a preferred route for large-scale production. Another synthetic route involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve overall efficiency.

The biological activities of N-{4-[chloro(cyclopropylimino)oxo-lambda6-sulfanyl]phenyl}acetamide have been extensively studied in recent years. One area of focus has been its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases.

Additionally, research has explored the anticancer properties of N-{4-[chloro(cyclopropylimino)oxo-lambda6-sulfanyl]phenyl}acetamide. Studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2. These results highlight the potential of this compound as a lead molecule for the development of new anticancer drugs.

The pharmacokinetic properties of N-{4-[chloro(cyclopropylimino)oxo-lambda6-sulfanyl]phenyl}acetamide have also been investigated. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This suggests that it could be suitable for oral administration, which is a desirable property for many therapeutic agents. However, further research is needed to optimize its pharmacokinetic parameters and enhance its therapeutic efficacy.

In conclusion, N-{4-[chloro(cyclopropylimino)oxo-lambda6-sulfanyl]phenyl}acetamide (CAS No. 2138145-79-4) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its properties for clinical use.